![molecular formula C20H27BrN2O4 B4965254 1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate](/img/structure/B4965254.png)
1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate is a chemical compound that has been used in scientific research for various purposes. This compound is also known as BRL-15572 and is a selective 5-HT1D receptor agonist.
Mechanism of Action
The mechanism of action of 1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate involves its binding to the 5-HT1D receptor. This binding activates the receptor, which leads to the inhibition of adenylate cyclase and the subsequent decrease in cAMP levels. This ultimately leads to the inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of neurotransmitter release, which can lead to the reduction of pain and migraine symptoms. This compound has also been found to have anxiolytic and antidepressant effects in animal studies.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate in lab experiments is its high selectivity for the 5-HT1D receptor. This makes it a useful tool for studying the function of this receptor. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for the use of 1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate in scientific research. One potential direction is the development of new compounds based on this structure that may have improved solubility and selectivity for the 5-HT1D receptor. Another potential direction is the study of the effects of this compound on other neurotransmitter systems and the potential for its use in the treatment of other neurological disorders.
Conclusion:
In conclusion, this compound is a useful compound for scientific research, particularly in the study of the 5-HT1D receptor. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. There are several future directions for the use of this compound in scientific research, and further studies are needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate involves the reaction of 2-bromobenzylamine with 3-cyclohexen-1-ylmethylpiperazine in the presence of a base. The resulting product is then treated with oxalic acid to obtain the oxalate salt of the compound.
Scientific Research Applications
1-(2-bromobenzyl)-4-(3-cyclohexen-1-ylmethyl)piperazine oxalate has been used in various scientific research studies. One of the major applications of this compound is in the study of the 5-HT1D receptor. It has been found that this compound has high selectivity for the 5-HT1D receptor and can be used to study the function of this receptor.
properties
IUPAC Name |
1-[(2-bromophenyl)methyl]-4-(cyclohex-3-en-1-ylmethyl)piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25BrN2.C2H2O4/c19-18-9-5-4-8-17(18)15-21-12-10-20(11-13-21)14-16-6-2-1-3-7-16;3-1(4)2(5)6/h1-2,4-5,8-9,16H,3,6-7,10-15H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRIBFJRZFCTKFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)CN2CCN(CC2)CC3=CC=CC=C3Br.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.